Cas no 80189-44-2 (1-Deshydroxy Mitoxantrone)

• Product Name: 1-Deshydroxy Mitoxantrone
• CAS No: 80189-44-2
• MF: C₂₂H₂₈N₄O₅
• MW: 428.481525421143
• CID: 985231
• PubChem ID: 133411
• Update Time: 2025-09-27

1-Deshydroxy Mitoxantrone Chemical and Physical Properties

Names and Identifiers

• 1-hydroxy-5,8-bis(2-((2-hydroxyethyl)amino)ethylamino)-9,10-anthracenedione
• 1-Deshydroxy Mitoxantrone
• 5-hydroxy-1,4-bis[2-(2-hydroxyethylamino)ethylamino]anthracene-9,10-dione
• 1,4-Bis((2-((2-hydroxyethyl)amino)ethyl)amino)-5-hydroxy-9,10-anthracenedione
• 1,4-Bis(2-(2-hydroxyethylamino)ethylamino)-8-hydroxyanthraquinone
• 1-Hydroxy-5,8-bis(((2-((2-hydroxyethyl)amino)ethyl)amino))-9,10-anthracenedione
• 9,10-Anthracenedione, 5-hydroxy-1,4-bis((2-((2-hydroxyethyl)amino)ethyl)amino)-
• 9,10-anthracenedione, 5-hydroxy-1,4-bis[[2-[(2-hydroxyethyl)amino]ethyl]amino]-
• Anthraquinone, 1,4-bis(2-(2-hydroxyethylamino)ethyl
• Anthraquinone, 1,4-bis(2-(2-hydroxyethylamino)ethylamino)-8-hydroxy-
• MHAQ
• 5-Hydroxy-1,4-bis((2-((2-hydroxyethyl)amino)ethyl)amino)anthracene-9,10-dione
• CHEMBL106847
• CB57493000
• SCHEMBL3273264
• DTXSID20230145
• AMENTANTRONE
• NIOSH/CB5749300
• 80189-44-2
• 1-Deshydroxy Mitoxantrone; 9,10-Anthracenedione, 5-hydroxy-1,4-bis[[2-[(2-hydroxyethyl)amino]ethyl]amino]- (9CI, ACI); 5-Hydroxy-1,4-bis[[2-[(2-hydroxyethyl)amino]ethyl]amino]-9,10-anthracenedione (ACI); NSC 326663; 5-Hydroxy-1,4-bis[[2-[(2-hydroxyethyl)amino]ethyl]amino]anthracene
• Mitoxantrone Impurity B

• Inchi： 1S/C22H28N4O5/c27-12-10-23-6-8-25-15-4-5-16(26-9-7-24-11-13-28)20-19(15)21(30)14-2-1-3-17(29)18(14)22(20)31/h1-5,23-29H,6-13H2
• InChI Key： KWAZOPYMFGJFGI-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(C2=C(C=CC(=C21)NCCNCCO)NCCNCCO)=O)O

Computed Properties

• Exact Mass: 428.20597001g/mol
• Monoisotopic Mass: 428.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 72
• XLogP3: 1.4
• Topological Polar Surface Area: 143Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on 1-Deshydroxy Mitoxantrone

Compound CAS No. 80189-44-2: 1-Deshydroxy Mitoxantrone

Compound CAS No. 80189-44-2, commonly referred to as 1-Deshydroxy Mitoxantrone, is a chemical compound that has garnered significant attention in the field of oncology and pharmacology. This compound is a derivative of mitoxantrone, a well-known antineoplastic agent used in the treatment of various cancers, including breast cancer, leukemia, and prostate cancer. The term 1-Deshydroxy Mitoxantrone specifically refers to a structural modification of mitoxantrone, where a hydroxyl group has been removed from the molecule. This modification can potentially alter the compound's pharmacokinetic properties, bioavailability, and therapeutic efficacy.

The structural modification in 1-Deshydroxy Mitoxantrone is aimed at improving the compound's stability, solubility, and overall therapeutic profile. Recent studies have explored the potential of this derivative as a more effective and less toxic alternative to conventional mitoxantrone therapy. For instance, researchers have investigated its ability to selectively target cancer cells while minimizing damage to healthy tissues. This targeted approach could significantly enhance the safety profile of the compound, making it a promising candidate for future clinical applications.

One of the key areas of research on Compound CAS No. 80189-44-2 involves its mechanism of action. Unlike traditional chemotherapeutic agents that broadly affect rapidly dividing cells, 1-Deshydroxy Mitoxantrone has shown potential in targeting specific molecular pathways involved in cancer progression. For example, studies have demonstrated its ability to inhibit topoisomerase II activity, a critical enzyme for DNA replication and repair in cancer cells. This inhibition can lead to DNA damage and apoptosis in malignant cells, thereby halting tumor growth and metastasis.

Another significant aspect of research on Compound CAS No. 80189-44-2 is its pharmacokinetic profile. Understanding how this compound is absorbed, distributed, metabolized, and excreted by the body is crucial for determining its optimal dosage and administration route. Recent findings suggest that 1-Deshydroxy Mitoxantrone may have improved bioavailability compared to its parent compound, mitoxantrone. This could translate into more efficient drug delivery to tumor sites and reduced systemic toxicity.

The development of Compound CAS No. 80189-44-2 as an anticancer agent has also been supported by preclinical studies demonstrating its efficacy in various cancer models. For instance, experiments using xenograft models have shown that 1-Deshydroxy Mitoxantrone can significantly inhibit tumor growth without causing severe adverse effects on normal tissues. These results highlight the potential of this compound as a next-generation chemotherapy agent with enhanced therapeutic indices.

Furthermore, researchers have explored the combination of Compound CAS No. 80189-44-2 with other anticancer therapies to enhance its effectiveness. For example, studies have investigated its synergistic effects with immunotherapy agents, such as checkpoint inhibitors, which could potentially improve overall treatment outcomes for patients with refractory cancers.

In terms of regulatory progress, Compound CAS No. 80189-44-2 is currently under investigation in early-stage clinical trials to assess its safety and tolerability in humans. These trials are expected to provide critical insights into the compound's pharmacokinetics, toxicity profile, and preliminary efficacy data in cancer patients.

In conclusion, Compound CAS No. 80189-44-2 (1-Deshydroxy Mitoxantrone) represents a promising advancement in anticancer drug development. Its unique structural modifications and potential for improved therapeutic outcomes make it a compelling candidate for further research and clinical evaluation. As ongoing studies continue to unravel its mechanisms and applications, this compound holds the potential to significantly impact the treatment landscape for various malignancies.